Cas no 1209245-84-0 (2-chloro-N-({3-[(pyridin-2-yl)methoxy]phenyl}methyl)pyridine-4-carboxamide)

• Product Name: 2-chloro-N-({3-[(pyridin-2-yl)methoxy]phenyl}methyl)pyridine-4-carboxamide
• CAS No: 1209245-84-0
• MF: C₁₉H₁₆ClN₃O₂
• MW: 353.802243232727
• CID: 6296926
• PubChem ID: 45892757
• Update Time: 2025-11-03

2-chloro-N-({3-[(pyridin-2-yl)methoxy]phenyl}methyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z421843594
• 2-chloro-N-[[3-(pyridin-2-ylmethoxy)phenyl]methyl]pyridine-4-carboxamide
• AKOS034304505
• EN300-18040276
• 1209245-84-0
• 2-chloro-N-({3-[(pyridin-2-yl)methoxy]phenyl}methyl)pyridine-4-carboxamide

• Inchi： 1S/C19H16ClN3O2/c20-18-11-15(7-9-22-18)19(24)23-12-14-4-3-6-17(10-14)25-13-16-5-1-2-8-21-16/h1-11H,12-13H2,(H,23,24)
• InChI Key： WBVZYOHWPSINIP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NCC1C=CC=C(C=1)OCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 353.0931045g/mol
• Monoisotopic Mass: 353.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-chloro-N-({3-[(pyridin-2-yl)methoxy]phenyl}methyl)pyridine-4-carboxamide

Compound CAS No. 1209245-84-0: 2-Chloro-N-{[3-(Pyridin-2-Ylmethoxy)Phenyl]Methyl}Pyridine-4-Carboxamide

The compound with CAS No. 1209245-84-0, known as 2-chloro-N-{[3-(pyridin-2-yilmethoxy)phenyl]methyl}pyridine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring, a chloro substituent, and a carboxamide group, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate various biological targets such as kinases, ion channels, and G-protein coupled receptors (GPCRs). The presence of the pyridine ring in this compound suggests that it may exhibit similar bioactivity profiles, making it a promising candidate for further investigation in therapeutic development.

The chloro substituent on the pyridine ring plays a crucial role in enhancing the molecule's stability and bioavailability. Chlorine atoms are known to increase lipophilicity, which can improve the compound's ability to cross cellular membranes and reach intracellular targets. This property is particularly advantageous in the design of drugs targeting central nervous system disorders or cancer.

One of the most intriguing aspects of this compound is its carboxamide group, which is often associated with hydrogen bonding capabilities. This functional group can interact with various biological molecules, potentially leading to selective binding and modulation of target proteins. Recent research has demonstrated that carboxamides can serve as effective inhibitors of proteasomes and other enzymatic pathways, further underscoring their importance in drug design.

The 3-(pyridin-2-yilmethoxy)phenyl moiety introduces additional complexity to the molecule's structure, potentially enhancing its selectivity and potency. This group may also contribute to the compound's ability to penetrate specific tissues or organs, making it a versatile tool for targeted drug delivery systems.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and oxidation steps. The synthesis pathway has been optimized in recent studies to improve yield and purity, ensuring that the compound can be produced efficiently for both research and potential commercial applications.

In terms of applications, this compound has shown promise in several areas: - Drug Discovery: As mentioned earlier, its structural features make it an excellent candidate for exploring new therapeutic agents. - Materials Science: The molecule's electronic properties could be harnessed in the development of advanced materials such as semiconductors or sensors. - Analytical Chemistry: Its unique structure may serve as a benchmark for developing novel analytical techniques or calibration standards.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic distribution, conformational flexibility, and potential binding modes with biological targets. Such computational approaches are expected to further accelerate its development into practical applications.

In conclusion, the compound with CAS No. 1209245-84-0 represents a fascinating example of modern organic chemistry's capabilities. Its intricate structure and diverse functional groups make it a valuable asset for both academic research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in shaping future advancements across multiple scientific disciplines.